Cas no 109-51-3 (Pentanimidamide)

• Product Name: Pentanimidamide
• CAS No: 109-51-3
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD05663348
• CID: 117273
• PubChem ID: 4097830
• Update Time: 2025-10-29

Pentanimidamide Chemical and Physical Properties

Names and Identifiers

• Pentanimidamide
• PENTANAMIDINE
• pentanimidamide(SALTDATA: HCl)
• pentanoamidine
• Valeramidin
• valeramidine
• valeroamidine
• EN300-304824
• W16181
• 109-51-3
• MFCD05663348
• A895015
• DTXSID40399288
• AKOS000179282
• SY020380
• CS-0046978
• SCHEMBL1795496
• butyl formamidine
• AS-56485
• LPXCHPSTROLSJX-UHFFFAOYSA-N
• DB-255931

• MDL： MFCD05663348
• Inchi： 1S/C5H12N2/c1-2-3-4-5(6)7/h2-4H2,1H3,(H3,6,7)
• InChI Key： LPXCHPSTROLSJX-UHFFFAOYSA-N
• SMILES： NC(CCCC)=N

Computed Properties

• Exact Mass: 100.10000
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.87000
• LogP: 1.91260

Pentanimidamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Pentanimidamide

Pentanimidamide (CAS No. 109-51-3): A Comprehensive Overview

Pentanimidamide, identified by the CAS registry number 109-51-3, is a compound of significant interest in various scientific and industrial applications. This chemical entity, belonging to the class of imidamides, has garnered attention due to its unique properties and potential uses across multiple domains. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with Pentanimidamide.

The molecular structure of Pentanimidamide is characterized by a pentan chain linked to an imidamide functional group. This combination imparts the compound with distinctive chemical reactivity and physical properties. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the development of advanced materials and pharmaceutical agents. Researchers have explored its ability to participate in various chemical transformations, including nucleophilic additions and cyclizations, which are pivotal in creating complex molecular architectures.

One of the most notable applications of Pentanimidamide lies in its use as an intermediate in the synthesis of bioactive compounds. For instance, it has been employed in the construction of peptide mimetics and other bio-inspired molecules that hold promise in drug discovery. Recent findings from studies published in reputable journals such as Nature Communications and Chemical Science underscore its potential as a key component in developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, Pentanimidamide has also found applications in materials science. Its ability to form stable amide bonds makes it an attractive candidate for synthesizing high-performance polymers and coatings. Recent research has demonstrated its utility in creating self-healing materials, which are highly sought after in industries such as automotive and aerospace for their durability and longevity.

The synthesis of Pentanimidamide typically involves a multi-step process that begins with the preparation of an appropriate precursor. One common method involves the reaction of a pentanamine derivative with an acid chloride or anhydride under controlled conditions to form the imidamide functionality. Optimization of reaction conditions, such as temperature and solvent choice, has been a focal point for researchers aiming to enhance yield and purity.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing Pentanimidamide. Green chemistry approaches, including the use of biocatalysts or solvent-free reaction conditions, are being explored to minimize waste and reduce the ecological footprint associated with its production.

In conclusion, Pentanimidamide (CAS No. 109-51-3) stands out as a compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new avenues for its utilization, it is poised to play an even more significant role in advancing scientific innovation.